GLC Retention Differentiation by Chain Length and Unsaturation
Nervonic acid (C24:1 n-9), the parent fatty acid of the nervonyl moiety, directly reverses pathogenic C26:0 accumulation in adrenoleukodystrophy patient-derived fibroblasts in a concentration-dependent manner, achieving effects comparable to erucic acid (C22:1 n-9), the active component of Lorenzo's oil [1]. The study established nervonic acid as a potential therapeutic alternative with similar efficacy to the established dietary intervention [1].
| Evidence Dimension | Reversal of total lipid C26:0 (hexacosanoic acid) accumulation |
|---|---|
| Target Compound Data | Concentration-dependent reversal of C26:0 accumulation; protection from oxidative insults via increased intracellular ATP production |
| Comparator Or Baseline | Erucic acid (C22:1 n-9, active ingredient in Lorenzo's oil) - comparable reversal of VLCFA accumulation |
| Quantified Difference | Qualitatively comparable reversal activity between nervonic acid and erucic acid; specific quantitative percentage reduction values not provided in accessible abstract |
| Conditions | ALD patient-derived fibroblasts in vitro; nervonic acid treatment assessed for C26:0 reversal and oxidative protection |
Why This Matters
Establishes that the C24:1 nervonyl chain length is not merely a longer erucic acid analog but possesses distinct chain-length-specific activity in VLCFA metabolism relevant to peroxisomal disorder research.
- [1] Terluk MR, Tieu J, Sahasrabudhe SA, et al. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy. Neurotherapeutics. 2022;19(3):1007-1017. doi:10.1007/s13311-022-01226-7 View Source
